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Compound of Interest

Compound Name: 5-Hydroxy-1-methylpyrazole

CAS No.: 3310-35-8; 33641-15-5

Cat. No.: B2399436

Get Quote

Content Type: Technical Whitepaper Subject: Discovery, Synthesis, and Pharmacological

History of CAS 33641-15-5[1]

Executive Summary
5-Hydroxy-1-methylpyrazole (C₄H₆N₂O) is a critical heterocyclic scaffold that bridges early

19th-century dye chemistry and 21st-century precision agrochemicals.[1] While historically

overshadowed by its C-methylated analogs (e.g., antipyrine precursors), this specific N-

methylated derivative has emerged as a linchpin in the synthesis of HPPD-inhibitor herbicides

(such as Topramezone) and novel epigenetic modulators (LSD1 inhibitors).[1] Its significance

lies in its tautomeric versatility, serving as a nucleophile in

-alkylations and an electrophile in coupling reactions.[1]

Chemical Identity & Tautomerism
To work with 5-Hydroxy-1-methylpyrazole, one must understand its "chameleon-like" nature.

[1] It exists in dynamic equilibrium between three tautomeric forms.[1] In solution (depending
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on polarity), the OH-form (enol) and NH-form (ketone/pyrazolone) compete, influencing

reactivity.[1]

Preferred IUPAC Name: 1-Methyl-1H-pyrazol-5-ol[1]

Common Synonyms: 1-Methyl-5-pyrazolone[1]

CAS Registry: 33641-15-5[1][2]

Molecular Weight: 98.10 g/mol [1]

Tautomeric Equilibrium Diagram
The following diagram illustrates the proton shift that dictates the compound's reactivity (e.g.,

-alkylation vs.

-alkylation).[1]

Figure 1: Tautomeric Equilibrium of 5-Hydroxy-1-methylpyrazole
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Historical Genesis
The Knorr Era (1880s)
The history of pyrazoles began with Ludwig Knorr in 1883. While attempting to synthesize

quinoline derivatives, Knorr discovered Antipyrine (phenazone), a pyrazolone derivative.[1] This

launched the "Pyrazolone Craze" in medicinal chemistry. However, early efforts focused heavily

on 1,3-dimethyl or 1-phenyl derivatives.[1]

The Isolation of the N-Methyl Core (Mid-20th Century)
5-Hydroxy-1-methylpyrazole, lacking the C3-methyl group found in common reagents like

ethyl acetoacetate, required more sophisticated synthetic routes.[1] It remained a laboratory
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curiosity until the mid-20th century when researchers required simplified ligands for

coordination chemistry and specific building blocks for azo dyes.[1]

The Agrochemical Boom (1990s–Present)
The compound's true industrial value was unlocked with the discovery of HPPD (4-

hydroxyphenylpyruvate dioxygenase) inhibitors.

The Driver: Weeds developed resistance to glyphosate and ALS inhibitors.[1][3]

The Solution: Pyrazole-based herbicides (e.g., Topramezone, developed by BASF).[1][3]

Role: 5-Hydroxy-1-methylpyrazole serves as the "head" group that chelates the iron atom

in the HPPD enzyme active site, blocking carotenoid synthesis in weeds and causing

bleaching.[1]

Technical Deep Dive: Synthesis Protocols
High-purity synthesis of 5-Hydroxy-1-methylpyrazole is challenging due to regioselectivity

issues (N1 vs N2 methylation) and purification difficulties.[1] The most robust industrial route

involves the decarboxylation of pyrazole-4-carboxylates.[1]

Protocol: The EMME Route (Ethoxymethylene Malonate)
This method prevents the formation of unwanted isomers by locking the carbon skeleton before

cyclization.

Reagents:

Diethyl ethoxymethylenemalonate (EMME)[1]

Methylhydrazine (Caution: Genotoxic)[1]

Sodium Hydroxide (NaOH)[1][2][4]

Hydrochloric Acid (HCl)[1][2]

Workflow Table:
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Stage Reaction Conditions Key Observation

1. Cyclization
EMME +

Methylhydrazine
Ethanol, Reflux, 3h

Formation of Ethyl 1-

methyl-5-

hydroxypyrazole-4-

carboxylate.[1]

Exothermic.

2. Hydrolysis Ester + NaOH (aq) 40°C, 3h

Saponification to the

carboxylic acid salt.[1]

Solution clears.

3. Decarboxylation
Acidification (HCl) +

Heat
Reflux, 3h

Release of CO₂.[1]

Formation of the

target 5-hydroxy-1-

methylpyrazole.

4.[1][2][3][5][6]

Isolation

Evaporation &

Recrystallization
Ethanol wash

Product precipitates

as a white/off-white

solid.[1]

Experimental Logic (Why this works):
Regiocontrol: EMME reacts with methylhydrazine preferentially to form the 1-methyl isomer

due to the electronic difference between the two hydrazine nitrogens and the electrophilic

carbons of EMME.[1]

Purification: The intermediate ester is crystalline and easily purified, ensuring the final

decarboxylated product is free of hydrazine impurities.

Synthesis Pathway Diagram
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Figure 2: The EMME Route for High-Purity Synthesis
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Applications in Drug Discovery & Agriculture[1][2]
[4]
A. Agrochemicals: The HPPD Inhibitors
In herbicides like Topramezone and Pyrasulfotole, the 5-hydroxy-1-methylpyrazole moiety is

the "warhead."[1]
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Mechanism: The 5-hydroxyl group (enol form) and the adjacent carbonyl (from the benzoyl

attachment in the final drug) form a bidentate ligand that chelates Fe(II) in the HPPD

enzyme.

Impact: This prevents the conversion of tyrosine to plastoquinone, leading to chlorophyll

destruction.[1]

B. Pharmaceuticals: Epigenetics & Oncology
Recent medicinal chemistry (2010s–2020s) has repurposed this scaffold for Fragment-Based

Drug Discovery (FBDD).[1]

LSD1 Inhibitors: The scaffold mimics the histone tail substrate, acting as a reversible inhibitor

for Lysine Specific Demethylase 1 (LSD1), a target in acute myeloid leukemia (AML).[1]

EGFR Inhibitors: Used to rigidify the molecular structure of tyrosine kinase inhibitors,

improving selectivity for mutated EGFR variants over wild-type.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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